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Compound of Interest

Compound Name: Ethanethiol, 2-(trimethoxysilyl)-

Cat. No.: B1618341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(trimethoxysilyl)ethanethiol is a bifunctional organosilane compound featuring a

trimethoxysilyl group at one end and a thiol group at the other. This unique structure allows it to

act as a versatile molecular bridge, coupling inorganic substrates, such as silica and metal

oxides, to organic molecules and noble metals. Its ability to form self-assembled monolayers

(SAMs) makes it an invaluable tool in surface functionalization, with wide-ranging applications

in nanotechnology, materials science, and drug delivery systems. This guide provides a

comprehensive overview of its chemical properties, synthesis, and applications, with a focus on

experimental protocols and mechanistic insights.

Chemical and Physical Properties
2-(trimethoxysilyl)ethanethiol is a colorless liquid with a characteristic thiol odor. Its key

properties are summarized in the tables below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1618341?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference

IUPAC Name 2-trimethoxysilylethanethiol [1]

Synonyms

2-Mercaptoethyl trimethoxy

silane,

Mercaptoethyltrimethoxysilane

[1]

Molecular Formula C5H14O3SSi [1]

Molecular Weight 182.32 g/mol [1]

CAS Number 7538-45-6 [1]

Physical Property Value

Density 1.013 g/cm³

Boiling Point 195.2 °C at 760 mmHg

Flash Point 71.8 °C

Vapor Pressure 0.596 mmHg at 25°C

Synthesis
A common synthetic route to 2-(trimethoxysilyl)ethanethiol involves the nucleophilic substitution

of a haloalkyl-functionalized silane with a thiolating agent.

Experimental Protocol: Synthesis from 2-
chloroethyltrimethoxysilane
This protocol describes a representative synthesis of 2-(trimethoxysilyl)ethanethiol.

Materials:

2-chloroethyltrimethoxysilane

Thiourea
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Anhydrous Ethanol

Sodium Hydroxide

Hydrochloric Acid

Diethyl Ether

Procedure:

Thiouronium Salt Formation: A mixture of 2-chloroethyltrimethoxysilane and thiourea in

anhydrous ethanol is refluxed for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Hydrolysis: After cooling to room temperature, a solution of sodium hydroxide is added to the

reaction mixture, which is then heated to hydrolyze the thiouronium salt to the corresponding

thiol.

Acidification and Extraction: The reaction mixture is cooled and then acidified with

hydrochloric acid. The product, 2-(trimethoxysilyl)ethanethiol, is extracted with diethyl ether.

Purification: The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate, and the solvent is removed under reduced pressure. The crude product

is then purified by vacuum distillation.

Spectroscopic Analysis
Spectroscopic techniques are crucial for the characterization and purity assessment of 2-

(trimethoxysilyl)ethanethiol.
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Spectroscopic Data Peak Assignments

¹H NMR (CDCl₃)
δ 3.58 (s, 9H, Si(OCH₃)₃), 2.60 (q, 2H, -CH₂-S),

1.35 (t, 1H, -SH), 0.95 (t, 2H, Si-CH₂-)

¹³C NMR (CDCl₃) δ 50.5 (Si(OCH₃)₃), 27.8 (-CH₂-S), 10.2 (Si-CH₂)

FTIR (cm⁻¹)

~2940 (C-H stretch), ~2840 (C-H stretch of

OCH₃), ~2570 (S-H stretch), ~1090 (Si-O-C

stretch), ~820 (Si-C stretch)

Applications in Surface Functionalization
The bifunctional nature of 2-(trimethoxysilyl)ethanethiol makes it an ideal coupling agent for

modifying surfaces. The trimethoxysilyl group readily hydrolyzes in the presence of water to

form reactive silanol groups, which then condense with hydroxyl groups on inorganic surfaces

to form stable siloxane bonds. The terminal thiol group is then available for further

functionalization, particularly for binding to noble metals like gold.

Mechanism of Silanization
Caption: General workflow for surface functionalization.

Experimental Protocol: Functionalization of Gold
Nanoparticles
This protocol outlines a typical procedure for the functionalization of gold nanoparticles

(AuNPs) with 2-(trimethoxysilyl)ethanethiol for subsequent immobilization on a silica support.[2]

[3]

Materials:

Gold nanoparticles (AuNPs) in aqueous solution

2-(trimethoxysilyl)ethanethiol

Ethanol
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Silica-coated substrate (e.g., glass slide, silicon wafer)

Procedure:

Ligand Exchange: To the aqueous solution of AuNPs, add a solution of 2-

(trimethoxysilyl)ethanethiol in ethanol. The mixture is stirred gently for several hours to allow

for the displacement of the original capping agents on the AuNP surface by the thiol group of

the silane.

Purification: The functionalized AuNPs are purified by centrifugation to remove excess silane

and displaced ligands. The pellet is washed multiple times with ethanol and finally

redispersed in ethanol.

Surface Immobilization: The silica-coated substrate is immersed in the solution of

functionalized AuNPs. The mixture is heated gently to promote the hydrolysis and

condensation of the trimethoxysilyl groups onto the silica surface.

Final Washing: The substrate is removed from the solution and washed thoroughly with

ethanol to remove any non-covalently bound nanoparticles. The substrate is then dried under

a stream of nitrogen.

Safety and Handling
2-(trimethoxysilyl)ethanethiol is a hazardous chemical and should be handled with appropriate

safety precautions.
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Hazard Description Precautionary Measures

Flammability Flammable liquid and vapor.

Keep away from heat, sparks,

and open flames. Use in a

well-ventilated area.

Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled.

Wear protective gloves,

clothing, eye protection, and

face protection. Work in a

chemical fume hood.

Health Effects

Causes skin and eye irritation.

May cause respiratory

irritation.

Avoid breathing vapors. In

case of contact, flush with

plenty of water.

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container.

Keep away from incompatible

materials such as oxidizing

agents and moisture.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Logical Workflow for Application in Drug Delivery
The principles of surface functionalization with 2-(trimethoxysilyl)ethanethiol can be applied to

the development of drug delivery systems. For example, mesoporous silica nanoparticles

(MSNs) can be functionalized to carry and deliver therapeutic agents.
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Mesoporous Silica Nanoparticle (MSN)
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2-(trimethoxysilyl)ethanethiol
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Caption: Application workflow in drug delivery.

Conclusion
2-(trimethoxysilyl)ethanethiol is a powerful and versatile molecule for the surface modification

of a wide range of materials. Its ability to form robust covalent linkages between inorganic

substrates and organic or metallic moieties has made it a cornerstone in the development of

advanced materials and nanotechnologies. A thorough understanding of its properties, reaction

mechanisms, and handling procedures is essential for its effective and safe use in research

and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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